2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C25H26FN5O3S/c1-4-31-23-22(16(2)29-31)28-25(30(24(23)33)14-17-8-10-19(26)11-9-17)35-15-21(32)27-13-18-6-5-7-20(12-18)34-3/h5-12H,4,13-15H2,1-3H3,(H,27,32)
• InChI Key: BNISLZKMBCVOJT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)F)SCC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C25H26FN5O3S
• Molecular Weight: 495.6 g/mol

Description

2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C25H26FN5O3S and its molecular weight is 495.57. The purity is usually 95%.
BenchChem offers high-quality 2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Several studies have focused on the synthesis of compounds with structures similar to the queried compound for their potential anticancer activities. For instance, novel fluoro substituted benzo[b]pyran compounds have shown anticancer activity against human cancer cell lines at low concentrations, which suggests that similar fluoro-substituted compounds might exhibit promising anticancer properties (Hammam et al., 2005). Additionally, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were synthesized and showed appreciable cancer cell growth inhibition against various cancer cell lines (Al-Sanea et al., 2020).

Antioxidant Activity

Research on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives has revealed significant antioxidant activity. These findings suggest the potential for similar compounds to be used in studies focusing on oxidative stress and related diseases (Chkirate et al., 2019).

Radioligand and Imaging

The synthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, highlights the use of fluoro-substituted pyrazolo[1,5-a]pyrimidineacetamides in the development of imaging agents for neurological conditions (Dollé et al., 2008). This application is crucial for the advancement of diagnostic tools in neurology and oncology.

Anti-Inflammatory Activity

Compounds incorporating pyrazolo and pyrimidine structures have also been investigated for their anti-inflammatory activities. For example, new derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have shown significant anti-inflammatory activity, suggesting the potential for compounds with similar structures to be developed as anti-inflammatory agents (Sunder & Maleraju, 2013).